Cas no 2368222-04-0 (tert-butyl 4-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)piperazine-1-carboxylate-2,2,3,3,5,5,6,6-d8)

• Product Name: tert-butyl 4-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)piperazine-1-carboxylate-2,2,3,3,5,5,6,6-d8
• CAS No: 2368222-04-0
• MF: C₁₉H₃₁BN₄O₄
• MW: 398.334138154984
• CID: 6823408
• PubChem ID: 172401132
• Update Time: 2025-03-01

tert-butyl 4-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)piperazine-1-carboxylate-2,2,3,3,5,5,6,6-d8 Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)piperazine-1-carboxylate-2,2,3,3,5,5,6,6-d8
• CS-20290
• 2368222-04-0

• Inchi： 1S/C19H31BN4O4/c1-17(2,3)26-16(25)24-10-8-23(9-11-24)15-21-12-14(13-22-15)20-27-18(4,5)19(6,7)28-20/h12-13H,8-11H2,1-7H3/i8D2,9D2,10D2,11D2
• InChI Key： YODSUBUWTUTLAZ-JNJBWJDISA-N
• SMILES： O1B(C2C=NC(=NC=2)N2C([2H])([2H])C([2H])([2H])N(C(=O)OC(C)(C)C)C([2H])([2H])C2([2H])[2H])OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 398.2940496Da
• Monoisotopic Mass: 398.2940496Da
• Isotope Atom Count: 8
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77Ų